Cas no 2546-63-6 (4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile)
4,4,4-Trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile is a fluorinated organic compound characterized by its unique trifluoromethyl and hydroxyl functional groups. This structure imparts high reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which is advantageous in drug design. The compound’s nitrile group offers further derivatization potential, enabling the formation of amides, acids, or heterocycles. Its trifluoromethyl moiety contributes to electron-withdrawing effects, influencing reaction pathways in fine chemical applications. Suitable for controlled fluorination reactions, this compound is handled under standard laboratory conditions, requiring appropriate safety measures due to its potential reactivity.
2546-63-6 structure
Product Name:4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile
CAS No:2546-63-6
MF:C5H3F6NO
MW:207.073842287064
MDL:MFCD22055898
CID:1423036
PubChem ID:71357808
Update Time:2025-05-26
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)-
- 4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile
- SCHEMBL17431676
- DTXSID70781854
- EN300-207411
- 2546-63-6
- LRROJOCBCSCTQV-UHFFFAOYSA-N
-
- MDL： MFCD22055898
- Inchi： 1S/C5H3F6NO/c6-4(7,8)3(13,1-2-12)5(9,10)11/h13H,1H2
- InChI Key： LRROJOCBCSCTQV-UHFFFAOYSA-N
- SMILES： FC(C(C(F)(F)F)(CC#N)O)(F)F
Computed Properties
- Exact Mass: 207.01189
- Monoisotopic Mass: 207.01188269g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-207411-0.05g |
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile |
2546-63-6 | 0.05g |
$182.0 | 2023-09-16 | ||
| Enamine | EN300-207411-0.1g |
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile |
2546-63-6 | 0.1g |
$272.0 | 2023-09-16 | ||
| Enamine | EN300-207411-0.25g |
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile |
2546-63-6 | 0.25g |
$389.0 | 2023-09-16 | ||
| Enamine | EN300-207411-0.5g |
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile |
2546-63-6 | 0.5g |
$613.0 | 2023-09-16 | ||
| Enamine | EN300-207411-1.0g |
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile |
2546-63-6 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-207411-2.5g |
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile |
2546-63-6 | 2.5g |
$1539.0 | 2023-09-16 | ||
| Enamine | EN300-207411-5.0g |
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile |
2546-63-6 | 5.0g |
$2277.0 | 2023-02-22 | ||
| Enamine | EN300-207411-10.0g |
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile |
2546-63-6 | 10.0g |
$3376.0 | 2023-02-22 | ||
| Enamine | EN300-207411-1g |
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile |
2546-63-6 | 1g |
$785.0 | 2023-09-16 | ||
| Enamine | EN300-207411-5g |
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile |
2546-63-6 | 5g |
$2277.0 | 2023-09-16 |
4,4,4-trifluoro-3-hydroxy-3-(trifluoromethyl)butanenitrile Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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